1-(carboxymethyl)-2,5-dimethylcyclopentane-1-carboxylic acid

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 1-(carboxymethyl)-2,5-dimethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C10H16O4/c1-6-3-4-7(2)10(6,9(13)14)5-8(11)12/h6-7H,3-5H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key: XEDONUIWPHMKCT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1(CC(=O)O)C(=O)O)C

Description

1-(carboxymethyl)-2,5-dimethylcyclopentane-1-carboxylic acid is an organic compound characterized by a cyclopentane ring substituted with two methyl groups and two carboxymethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(carboxymethyl)-2,5-dimethylcyclopentane-1-carboxylic acid typically involves the following steps:

Formation of the Cyclopentane Ring: The initial step involves the cyclization of a suitable precursor to form the cyclopentane ring. This can be achieved through intramolecular cyclization reactions.

Introduction of Methyl Groups: The methyl groups can be introduced via alkylation reactions using methylating agents such as methyl iodide in the presence of a strong base like sodium hydride.

Carboxymethylation: The carboxymethyl groups are introduced through carboxylation reactions. This can be done by treating the intermediate compound with carbon dioxide under high pressure and temperature in the presence of a catalyst.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. Catalysts such as palladium or nickel complexes can be employed to facilitate the reactions, and advanced purification techniques like crystallization and chromatography are used to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-(carboxymethyl)-2,5-dimethylcyclopentane